Cas no 84508-55-4 (Ethyl Acetoacetate-13C4)
Ethyl Acetoacetate-13C4 structure
Product Name:Ethyl Acetoacetate-13C4
CAS No:84508-55-4
MF:C6H10O3
MW:134.112421512604
CID:720946
Update Time:2025-04-19
Ethyl Acetoacetate-13C4 Chemical and Physical Properties
Names and Identifiers
-
- Butanoic-1,2,3,4-13C4acid, 3-oxo-, ethyl ester
- Ethyl Acetoacetate (1,2,3,4-13C4)
- Ethyl acetoacetate-1,2,3,4-13C4
- Ethyl Acetoacetate-13C4
-
- Inchi: 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i2+1,4+1,5+1,6+1
- InChI Key: XYIBRDXRRQCHLP-XMUWKQMQSA-N
- SMILES: O(CC)[13C]([13CH2][13C]([13CH3])=O)=O
Computed Properties
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 1.052 g/mL at 25 °C
- Melting Point: −43 °C(lit.)
- Boiling Point: 181 °C(lit.)
- Flash Point: 184 °F
- Refractive Index: n20/D 1.419(lit.)
- Solubility: Not determined
Ethyl Acetoacetate-13C4 Security Information
- Hazardous Material transportation number:UN 1993 / PGIII
- WGK Germany:3
- Hazard Category Code: 36/37/38-41
- Safety Instruction: 26-36
-
Hazardous Material Identification:
Ethyl Acetoacetate-13C4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E899547-100mg |
Ethyl Acetoacetate-13C4 |
84508-55-4 | 100mg |
$ 176.00 | 2023-09-07 | ||
| TRC | E899547-1g |
Ethyl Acetoacetate-13C4 |
84508-55-4 | 1g |
$ 1397.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 489263-500MG |
Ethyl Acetoacetate-13C4 |
84508-55-4 | 99% | 500mg |
¥5080.07 | 2023-12-05 | |
| eNovation Chemicals LLC | Y1265313-500mg |
Ethyl acetoacetate-1,2,3,4-13C4 |
84508-55-4 | 99%13C | 500mg |
$1915 | 2024-06-07 | |
| A2B Chem LLC | AC22706-500mg |
Ethyl acetoacetate-1,2,3,4-13C4 |
84508-55-4 | 98% | 500mg |
$728.00 | 2024-04-19 | |
| A2B Chem LLC | AC22706-1g |
Ethyl acetoacetate-1,2,3,4-13C4 |
84508-55-4 | 98% | 1g |
$1010.00 | 2024-04-19 | |
| 1PlusChem | 1P004SGI-500mg |
Ethyl acetoacetate-1,2,3,4-13C4 |
84508-55-4 | 98% | 500mg |
$705.00 | 2025-02-21 | |
| 1PlusChem | 1P004SGI-1g |
Ethyl acetoacetate-1,2,3,4-13C4 |
84508-55-4 | 98% | 1g |
$978.00 | 2025-02-21 |
Ethyl Acetoacetate-13C4 Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
84508-55-4 (Ethyl Acetoacetate-13C4) Related Products
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- 4949-44-4(Ethyl 3-oxopentanoate)
- 22502-03-0(2-Methoxyethyl acetoacetate)
- 542-08-5(Isopropyl acetoacetate)
- 1779-60-8(Propyl Acetoacetate)
- 105-50-0(Diethyl 3-oxopentanedioate)
- 3249-68-1(Ethyl butyrylacetate)
- 105-45-3(methyl 3-oxobutanoate)
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